1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene hydrochloride

Specification

• CAS No.: 1311316-15-0
• Molecular Formula: C10H15BrClNS
• Molecular Weight: 296.66 g/mol
• IUPAC Name: 4-(2-bromophenyl)sulfanylbutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C10H14BrNS.ClH/c11-9-5-1-2-6-10(9)13-8-4-3-7-12;/h1-2,5-6H,3-4,7-8,12H2;1H
• Standard InChI Key: WUJVVJSIBJOZRY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)SCCCCN)Br.Cl
• Canonical SMILES: C1=CC=C(C(=C1)SCCCCN)Br.Cl

Introduction

1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene hydrochloride is a chemical compound with the molecular formula C10H15BrClNS. It is a derivative of 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene, with the addition of a hydrochloride salt. This compound is used in various chemical research applications, often serving as a building block or intermediate in the synthesis of more complex molecules.

Molecular Characteristics

• Molecular Weight: The molecular weight of 1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene hydrochloride is 296.66 g/mol, as computed by PubChem.

• Molecular Formula: The molecular formula is C10H15BrClNS, indicating the presence of carbon, hydrogen, bromine, chlorine, nitrogen, and sulfur atoms.

• IUPAC Name: The IUPAC name for this compound is 4-(2-bromophenyl)sulfanylbutan-1-amine;hydrochloride.

Structural Information

• InChI: The InChI identifier for this compound is InChI=1S/C10H14BrNS.ClH/c11-9-5-1-2-6-10(9)13-8-4-3-7-12;/h1-2,5-6H,3-4,7-8,12H2;1H.

• InChIKey: The InChIKey is WUJVVJSIBJOZRY-UHFFFAOYSA-N.

• SMILES: The SMILES notation is C1=CC=C(C(=C1)SCCCCN)Br.Cl.

Synonyms and Identifiers

• PubChem CID: The PubChem CID for this compound is 54593714.

• CAS Number: The CAS number is 1311316-15-0.

• Synonyms: Other names include 4-(2-bromophenyl)sulfanylbutan-1-amine hydrochloride and 1-[(4-aminobutyl)sulfanyl]-2-bromobenzene hydrochloride.

Applications and Uses

1-[(4-Aminobutyl)sulfanyl]-2-bromobenzene hydrochloride is primarily used as a research chemical and building block in organic synthesis. It can be involved in the synthesis of various pharmaceuticals, agrochemicals, or other complex organic molecules due to its reactive functional groups.

Availability and Vendors

This compound is available from chemical vendors such as Biosynth, where it is listed under the code LCC31615. It is marketed as part of their research chemicals and building blocks portfolio.